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Compound of Interest

Compound Name: Diisopropylphosphine

Cat. No.: B1583860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropylphosphine [(CH3)2CH]2PH is an organophosphorus compound that serves as a

valuable reagent and ligand in synthetic chemistry. Its unique steric and electronic properties

make it a subject of interest in catalysis and as a precursor for more complex phosphine-based

molecules. This technical guide provides an in-depth overview of its chemical properties, a

detailed experimental protocol for its synthesis, and its applications, particularly in contexts

relevant to drug development and chemical research.

Core Chemical and Physical Properties
The fundamental properties of diisopropylphosphine are summarized below.
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Property Value Citation(s)

Molecular Formula C₆H₁₅P [1][2][3]

Molecular Weight 118.16 g/mol [3]

IUPAC Name di(propan-2-yl)phosphane [3][4]

CAS Number 20491-53-6 [1][5]

Appearance Colorless liquid [6]

Boiling Point 118 °C [2]

Density 0.800 g/cm³ [2]

Synthesis of Diisopropylphosphine
Diisopropylphosphine is commonly synthesized via a Grignard reaction. This involves the

reaction of a Grignard reagent, isopropylmagnesium chloride, with phosphorus trichloride to

form the precursor chlorodiisopropylphosphine, which can then be reduced to

diisopropylphosphine.

Experimental Protocol: Synthesis of
Chlorodiisopropylphosphine
The following protocol is adapted from established procedures for the synthesis of

chlorodialkylphosphines.

Materials:

Magnesium turnings

Isopropyl chloride

Phosphorus trichloride (PCl₃)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry ice/acetone bath
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Standard glassware for air-sensitive synthesis (Schlenk line, nitrogen atmosphere)

Procedure:

Preparation of Isopropylmagnesium Chloride (Grignard Reagent):

In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser,

and a nitrogen inlet, place magnesium turnings.

Add a small amount of a solution of isopropyl chloride in anhydrous diethyl ether or THF to

initiate the reaction.

Once the reaction begins, add the remaining isopropyl chloride solution dropwise to

maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Phosphorus Trichloride:

In a separate flame-dried, three-necked flask equipped with a mechanical stirrer, a

dropping funnel, and a low-temperature thermometer, place a solution of phosphorus

trichloride in anhydrous diethyl ether or THF.

Cool the flask to -30 °C using a dry ice/acetone bath.[7]

Slowly add the prepared isopropylmagnesium chloride solution from the dropping funnel to

the cooled PCl₃ solution with vigorous stirring. The rate of addition should be controlled to

maintain the reaction temperature between -30 °C and 0 °C.[7] This addition typically

takes 1 to 1.5 hours.[7]

Work-up and Isolation:

After the addition is complete, remove the cooling bath and allow the reaction mixture to

warm to room temperature.

Heat the mixture to reflux for 30 minutes.[7]
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Cool the mixture to room temperature and filter it under a nitrogen atmosphere to remove

the magnesium salts.

Wash the salts with several portions of anhydrous ether or THF to recover any occluded

product.

Combine the filtrate and washings and remove the solvent under reduced pressure.

The resulting crude chlorodiisopropylphosphine can be purified by vacuum distillation.

Reduction to Diisopropylphosphine:

The purified chlorodiisopropylphosphine can be reduced to diisopropylphosphine
using a suitable reducing agent, such as lithium aluminum hydride (LiAlH₄), in an

anhydrous solvent like diethyl ether. This step must be performed with extreme caution

due to the pyrophoric nature of LiAlH₄ and the final product.

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of diisopropylphosphine.
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Synthesis workflow for diisopropylphosphine.
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Biological and Medicinal Chemistry Context
Signaling Pathways
Diisopropylphosphine is a synthetic organophosphorus compound primarily utilized in

chemical synthesis. There is no evidence to suggest its involvement in endogenous biological

signaling pathways. Its utility in a biological context is as a building block for creating other

molecules, such as ligands for metal catalysts, which may then be used in the synthesis of

biologically active compounds.[5]

Applications in Drug Development and Research
While diisopropylphosphine itself is not a therapeutic agent, its derivatives and the broader

class of phosphine-containing molecules have important applications in medicinal chemistry

and drug development.

Ligands in Catalysis: Diisopropylphosphine and its derivatives are used as ligands in

transition metal-catalyzed reactions.[5] These reactions, such as Suzuki-Miyaura and

Buchwald-Hartwig couplings, are fundamental in medicinal chemistry for the synthesis of

complex organic molecules that form the basis of many drug candidates.[5] The steric bulk

and electron-donating properties of the diisopropyl groups can influence the efficiency and

selectivity of these catalytic processes.[5]

Precursors to Phosphine Oxides: Diisopropylphosphine can be oxidized to

diisopropylphosphine oxide. Phosphine oxides are a class of compounds that are gaining

interest in drug design.[8][9] They are highly polar and can act as strong hydrogen bond

acceptors, which can improve the solubility and metabolic stability of drug candidates.[9][10]

The anticancer drug brigatinib, for example, contains a phosphine oxide moiety.[8][10]

Phosphonate Analogues: The phosphorus center in diisopropylphosphine is a key feature

of a wider class of organophosphorus compounds known as phosphonates, which are used

as stable analogues of natural phosphates in drug design.[11][12] Phosphonates are found

in various approved drugs, including antivirals and treatments for bone diseases.[12]

Research into compounds like diisopropylphosphine contributes to the fundamental

understanding of organophosphorus chemistry that underpins these applications.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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